Cas no 55227-66-2 (Morpholine, 4-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-)

• Product Name: Morpholine, 4-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-
• CAS No: 55227-66-2
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 352512
• PubChem ID: 12334833
• Update Time: 2025-04-19

Morpholine, 4-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]-
• (5-butoxy-1-phenylpyrazol-3-yl)-morpholin-4-ylmethanone
• 55227-66-2
• (5-Butoxy-1-phenyl-1H-pyrazol-3-yl)(morpholin-4-yl)methanone
• DTXSID70491123
• CHEMBL3275690

• Inchi： 1S/C18H23N3O3/c1-2-3-11-24-17-14-16(18(22)20-9-12-23-13-10-20)19-21(17)15-7-5-4-6-8-15/h4-8,14H,2-3,9-13H2,1H3
• InChI Key： JNTKWTFIXVXLHW-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=C(N(C3C=CC=CC=3)N=2)OCCCC)=O)CC1

Computed Properties

• Exact Mass: 329.17409
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 56.59